4-(4-Cyanophenyl)-1-methoxyisoquinolin-5-yl benzoate

Specification

• CAS No.: 656233-73-7
• Molecular Formula: C24H16N2O3
• Molecular Weight: 380.4 g/mol
• IUPAC Name: [4-(4-cyanophenyl)-1-methoxyisoquinolin-5-yl] benzoate
• Standard InChI: InChI=1S/C24H16N2O3/c1-28-23-19-8-5-9-21(29-24(27)18-6-3-2-4-7-18)22(19)20(15-26-23)17-12-10-16(14-25)11-13-17/h2-13,15H,1H3
• Standard InChI Key: CMKCRJDUBIQYRL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C2=C1C=CC=C2OC(=O)C3=CC=CC=C3)C4=CC=C(C=C4)C#N

Introduction

4-(4-Cyanophenyl)-1-methoxyisoquinolin-5-yl benzoate is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique molecular structure, which combines an isoquinoline moiety with a benzoate group and a cyanophenyl substituent, contributes to its potential biological activities and applications.

Biological Activities

Research indicates that 4-(4-Cyanophenyl)-1-methoxyisoquinolin-5-yl benzoate exhibits notable biological activities, including anticancer properties. The compound's unique structural features, such as the combination of methoxy and cyanophenyl groups, suggest potential interactions with biological targets, including enzyme inhibition or receptor binding.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. A common method includes the Suzuki–Miyaura coupling reaction, which forms carbon-carbon bonds between a boronic acid derivative and a halogenated precursor under palladium catalysis. Techniques such as continuous flow reactors and automated synthesis platforms enhance efficiency and scalability, while purification methods like recrystallization and chromatography are crucial for obtaining high-purity products.

Applications

4-(4-Cyanophenyl)-1-methoxyisoquinolin-5-yl benzoate has potential applications in various fields, including medicinal chemistry and materials science. Its unique combination of functional groups confers distinct electronic and steric properties, making it valuable for further exploration in research and development contexts.

Comparison with Similar Compounds

Several compounds share structural similarities with 4-(4-Cyanophenyl)-1-methoxyisoquinolin-5-yl benzoate, each exhibiting unique properties:

Compound Name	Structure	Unique Features
4-(Phenyl)-1-methoxyisoquinoline	Lacks cyano group	Primarily studied for neuroprotective effects
1-Methylisoquinoline	Simpler structure	Explored for antimicrobial activity
6-Methoxyisoquinoline	Contains methoxy group	Known for anticancer properties but lacks benzoate functionality

Future Research Directions

Future studies should focus on elucidating the specific biological effects and mechanisms of action of this compound. Interaction studies involving binding affinity to various biological targets will be crucial for optimizing its therapeutic potential.